Cas no 1704660-37-6 (2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide)

• Product Name: 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide
• CAS No: 1704660-37-6
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5366820
• Update Time: 2025-10-30

2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[(3-pyridin-2-yloxyphenyl)methyl]benzenesulfonamide
• 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C20H20N2O4S/c1-2-25-18-10-3-4-11-19(18)27(23,24)22-15-16-8-7-9-17(14-16)26-20-12-5-6-13-21-20/h3-14,22H,2,15H2,1H3
• InChI Key： LDXVCRZPOXZBSA-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CC(OC3=NC=CC=C3)=C2)(=O)=O)=CC=CC=C1OCC

Additional information on 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide

Introduction to 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) and Its Emerging Applications in Chemical Biology

The compound 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a benzene-1-sulfonamide core functionalized with an ethoxy group and a phenylmethyl chain linked to a pyridin-2-yloxy moiety, make it a versatile scaffold for drug discovery and molecular probe development. This introduction delves into the compound's chemical properties, synthetic considerations, and its relevance to contemporary research, emphasizing its role in addressing critical challenges in medicinal chemistry.

The molecular architecture of 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) is noteworthy for its combinatorial potential. The presence of a sulfonamide group (–SO₂NH₂) at the para position of the benzene ring introduces both polar intermolecular interactions and the possibility of hydrogen bonding, which are crucial for binding to biological targets. Additionally, the ethoxy group (–OCH₂CH₃) provides further solubility advantages and modulates electronic properties, while the phenylmethyl (benzyl) chain (–CH₂C₆H₅) contributes to hydrophobic interactions. The pyridin-2-yloxy substituent (–OCH₂NC₅H₄) adds another layer of complexity, introducing both aromaticity and nitrogen-based coordination sites, which can be exploited for selective binding to proteins or other biomolecules.

In recent years, sulfonamides have emerged as pivotal pharmacophores in drug design due to their ability to form stable hydrogen bonds with biological targets. The sulfonamide group in 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) is particularly valuable for its versatility in modulating affinity and selectivity. For instance, modifications at the N-terminal nitrogen or the sulfonyl oxygen can fine-tune binding interactions with enzymes or receptors. This compound's design aligns with the growing trend toward rational drug design, where structural features are meticulously tailored to optimize pharmacokinetic properties and minimize off-target effects.

The synthesis of 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic substitution reactions to introduce the sulfonamide functionality, cross-coupling reactions to form the phenylmethyl-pyridine linkage, and etherification steps to incorporate the ethoxy group. Advanced techniques such as palladium-catalyzed coupling reactions have been instrumental in constructing the core scaffold efficiently. The synthetic route not only demonstrates the compound's feasibility for large-scale production but also underscores its suitability for derivatization studies aimed at exploring novel bioactivities.

One of the most compelling aspects of 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) is its potential application as a molecular probe in chemical biology research. The compound's ability to interact with biological targets through multiple non-covalent interactions makes it an excellent candidate for developing high-throughput screening assays or for use as a tool compound in mechanistic studies. For example, its pyridine moiety can serve as a coordination site for metal ions or act as an anchor for protein binding studies via surface plasmon resonance (SPR) or X-ray crystallography. Such applications are critical for elucidating molecular mechanisms and identifying novel therapeutic targets.

Recent advancements in computational chemistry have further enhanced the utility of 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) by enabling virtual screening and structure-based drug design initiatives. Molecular docking simulations have been employed to predict binding modes and affinities with various biological targets, including enzymes implicated in metabolic pathways or receptors involved in signal transduction. These computational approaches not only accelerate hit identification but also provide insights into optimal derivatization strategies to improve potency and selectivity. Such integrative methods underscore the compound's role as a valuable asset in modern drug discovery pipelines.

The pharmacological profile of 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) remains an area of active investigation, with preliminary studies suggesting promising bioactivities relevant to human healthspan extension and disease intervention strategies. While specific therapeutic applications are yet to be fully elucidated, early data indicate potential interactions with targets involved in inflammation regulation or neuroprotection pathways. These findings align with broader efforts in medicinal chemistry to develop multifunctional compounds capable of modulating multiple disease-relevant pathways simultaneously—a strategy known as polypharmacology.

The development of novel sulfonamide derivatives like 2-ethoxy-N-{[3-(pyridin-2-yloxy)phenyl]methyl}benzene-1-sulfonamide (CAS No. 1704660-37-6) also underscores the importance of green chemistry principles in pharmaceutical research. Optimizing synthetic routes to minimize waste generation, reduce energy consumption, and employ sustainable solvents are critical considerations that ensure environmental responsibility alongside scientific innovation. Future research directions may explore biocatalytic methods or flow chemistry techniques to enhance scalability while maintaining high yields—a balance essential for transitioning promising candidates from academic laboratories into clinical development.

In conclusion,2-Ethoxy-N-{[3-(pyridin - 2 - yloxy ) phenyl ] methyl } benzene - 1 - sulf on am ide ( CAS No . 1704660 - 37 - 6 ) stands out as a structurally intricate yet synthetically accessible molecule with broad applicability in chemical biology and pharmaceutical research . Its unique combination of functional groups offers unparalleled opportunities for designing selective inhibitors , probes , or lead compounds targeting diverse biological systems . As computational tools continue to refine our understanding of molecular interactions , this compound exemplifies how strategic molecular design can yield transformative advances in healthspan extension and therapeutic intervention strategies . Further exploration will undoubtedly uncover additional layers of its potential , solidifying its place as a cornerstone in modern medicinal chemistry endeavors .